Cas no 1859487-05-0 (1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl-)

• Product name: 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl-
• CAS No: 1859487-05-0
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• MDL: MFCD30486716
• CID: 5192071
• PubChem ID: 127018391

1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl-

• MDL： MFCD30486716
• Inchi： 1S/C10H19NO2/c1-7-5-10(8(2)12-7)4-3-9(6-11)13-10/h7-9H,3-6,11H2,1-2H3
• InChI Key： OXCJBESQPHLDIK-UHFFFAOYSA-N
• SMILES： O1C2(CC(C)OC2C)CCC1CN

Additional information on 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl-

Introduction to 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- (CAS No. 1859487-05-0)

1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- (CAS No. 1859487-05-0) is a unique and structurally intricate compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of spirocyclic compounds, which are characterized by their distinctive spiro junctions that provide unique chemical and biological properties. The presence of the 1,7-dioxaspiro[4.4]nonane core and the 6,8-dimethyl substituents contributes to its distinct reactivity and potential applications in various scientific and pharmaceutical contexts.

The 1,7-dioxaspiro[4.4]nonane framework is a cyclic structure with a central spiro junction connecting two four-membered rings. This structural feature imparts rigidity and conformational stability to the molecule, which can be advantageous in designing molecules with specific biological activities. The 6,8-dimethyl substituents further enhance the molecule's hydrophobicity and can influence its interactions with biological targets.

Recent research has highlighted the potential of 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- in various applications. For instance, studies have shown that this compound exhibits promising activity as a scaffold for the development of new pharmaceutical agents. Its unique structure allows for the introduction of various functional groups that can modulate its biological properties, making it a valuable starting point for drug discovery efforts.

In the realm of medicinal chemistry, 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- has been explored for its potential as a lead compound in the development of drugs targeting specific diseases. One notable area of research involves its use as a template for designing inhibitors of key enzymes involved in disease pathways. For example, researchers have investigated its ability to inhibit kinases, which are important targets in cancer therapy.

Additionally, the compound's structural features make it suitable for use in combinatorial chemistry approaches. By systematically varying the substituents on the 1,7-dioxaspiro[4.4]nonane core and the 6,8-dimethyl groups, chemists can generate libraries of derivatives with diverse chemical properties. These libraries can then be screened for their biological activities using high-throughput methods.

The synthesis of 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- has been optimized through various synthetic routes. One common approach involves the reaction of a suitable dione with an appropriate amine in the presence of a catalyst to form the spirocyclic structure. The subsequent introduction of the methyl groups can be achieved through alkylation reactions or other synthetic transformations.

The physical and chemical properties of 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- have been extensively studied to understand its behavior in different environments. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or unwanted side reactions. Its solubility in organic solvents and its melting point are important parameters that influence its use in various applications.

In conclusion, 1,7-Dioxaspiro[4.4]nonane-2-methanamine, 6,8-dimethyl- (CAS No. 1859487-05-0) is a versatile and structurally unique compound with significant potential in both academic research and industrial applications. Its distinctive spirocyclic framework and functional groups make it an attractive candidate for drug discovery and other advanced chemical studies. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing medical challenges.